Cas no 2171644-66-7 (3-{2-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{2-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171644-66-7
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6307716
• PubChem ID: 165549442
• Update Time: 2025-06-25

3-{2-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171644-66-7
• EN300-1481530
• 3-{[2-(3-chlorophenyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H25ClN2O5/c28-18-7-5-6-17(14-18)12-13-29-26(33)24(15-25(31)32)30-27(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23-24H,12-13,15-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： UTSGMXAJDLBQHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{2-(3-Chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

The compound 3-{2-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with CAS No. 2171644-66-7, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a chlorophenylethylcarbamoyl moiety, both of which contribute to its unique chemical properties and functional versatility.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the molecule during synthesis or in biological systems. Recent studies have highlighted the importance of such protecting groups in enhancing the stability and specificity of bioactive molecules, particularly in drug delivery systems and enzyme-catalyzed reactions.

The chlorophenylethylcarbamoyl group introduces additional complexity to the molecule, potentially influencing its pharmacokinetic properties and interactions with biological targets. This group's electronic and steric effects could be critical in modulating the compound's activity in various biochemical pathways. For instance, chlorinated aromatic rings are often associated with increased lipophilicity, which can enhance membrane permeability—a key factor in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with unprecedented accuracy. By employing quantum mechanical calculations and molecular docking studies, scientists can now better understand how this compound interacts with potential biological targets. These insights are invaluable for optimizing the compound's bioavailability and efficacy.

In terms of applications, this compound has shown promise in several areas. Its structure suggests potential use as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive agents. Additionally, its unique functional groups make it a candidate for use in advanced materials science applications, such as in the development of novel polymers or sensors.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions and coupling reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has significantly improved the efficiency and scalability of its production.

From an environmental standpoint, the development of efficient synthetic pathways for such compounds is crucial to minimize waste and reduce ecological impact. Recent research has emphasized the importance of green chemistry principles in organic synthesis, which aligns with the growing global focus on sustainability.

In conclusion, 3-{2-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a cutting-edge molecule with diverse potential applications. Its intricate structure and functional groups make it a valuable tool for researchers across multiple disciplines. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking advancements in science and technology.